- Synthesis of N,N-dialkylcyclohexyl(methylcyclohexyl)aminesRussian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 1999, 69(4), 632-636,
Cas no 5459-93-8 (N-ethylcyclohexanamine)
N-ethylcyclohexanamine structure
N-ethylcyclohexanamine Properties
Names and Identifiers
-
- N-Ethylcyclohexylamine
- N-methylcyclohexanediamine
- n-ethyl-Cyclohexanamine
- (ethylamino)-cyclohexan
- (ethylamino)cyclohexane
- Accelerator HX
- Cyclohexylamine, N-ethyl-
- Ethylcyclohexylamine
- ethyl-n-cyclohexylamine
- N-Cyclohexyl-N-ethylamine
- N-ethylcyclohexanamine
- N-Cyclohexylethylamine
- Cyclohexanamine, N-ethyl-
- Vulkacit HX
- Cyclohexyl(ethyl)amine
- N-Ethyl(cyclohexyl)amine
- Cyclohexane, (ethylamino)-
- N-ETHYL CYCLOHEXYLAMINE
- cyclohexyl-ethyl-amine
- cyclohexyl ethyl amine
- YJK13P0H3E
- AGVKXDPPPSLIS
- N-Ethylcyclohexylamine,99%
- NSC 6272
- AM20070548
- EC 226-733-8
- N-Cyclohexylethylamne
- NSC6272
- J-523542
- 5459-93-8
- NSC-6272
- MFCD00003834
- InChI=1/C8H17N/c1-2-9-8-6-4-3-5-7-8/h8-9H,2-7H2,1H
- AI3-16735
- STR05770
- NS00002465
- E79211
- N-ethyl-N-cyclohexylamine
- E0506
- SCHEMBL24728
- N-ETHYL CYCLOHEXYLAMINE [HSDB]
- FT-0635736
- BRN 2070280
- DTXSID8063913
- N-Ethylcyclohexylamine, analytical standard
- F2190-0314
- AKOS000119423
- N-CYCLOHEXYL,N-ETHYL-AMINE
- HSDB 2771
- EINECS 226-733-8
- N-ethyl-cyclohexylamine
- AB01333338-02
- WLN: L6TJ AM2
- Q26840752
- NCGC00341960-01
- UNII-YJK13P0H3E
- EN300-18801
- N-Ethylcyclohexylamine, 98%
- N-Ethylcyclohexylamine,97%
- DB-052614
- +Expand
-
- MFCD00003834
- AGVKXDPPPSLISR-UHFFFAOYSA-N
- 1S/C8H17N/c1-2-9-8-6-4-3-5-7-8/h8-9H,2-7H2,1H3
- N([H])(C([H])([H])C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
- 2070280
Computed Properties
- 127.13600
- 1
- 1
- 2
- 127.1361
- 9
- 65
- 0
- 0
- 0
- 0
- 0
- 1
- 2
- nothing
- 0
- 12
Experimental Properties
- 2.31950
- 12.03000
- n20/D 1.452(lit.)
- 165 °C(lit.)
- -15°C (estimate)
- 2 mmHg ( 20 °C)
- Fahrenheit: 113 ° f
Celsius: 45 ° c - Not determined
- Not determined
- 0.844 g/mL at 25 °C(lit.)
N-ethylcyclohexanamine Security Information
- GHS02 GHS05 GHS06
- GX1225000
- 3
- 8
- S26-S36/37/39-S45
- II
- II
- R10; R20/21/22; R35
- 8
- C
- UN 2734 8/PG 2
- H226,H302,H311,H314,H332
- P280,P305+P351+P338,P310
- dangerous
- Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
- II
- 10-20/21/22-35
- Danger
- Yes
- 7.6%
- 8
N-ethylcyclohexanamine Customs Data
- 2942000000
-
China Customs Code:
2921300090Overview:
2921300090 Other rings(Alkane,Alkene,Terpene)Monoamine or polyamine(Including its derivatives and their salts). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921300090 other cyclanic, cyclenic or cyclotherpenic mono- or polyamines, and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
N-ethylcyclohexanamine Price
N-ethylcyclohexanamine Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Lithium hydroxide , Nickel Solvents: Ethanol
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Lithium hydroxide , Nickel Solvents: Ethanol
Reference
- Synthesis of N,N-dialkylcyclohexyl(methylcyclohexyl)aminesRussian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 1999, 69(4), 632-636,
Synthetic Circuit 3
Synthetic Circuit 4
Reaction Conditions
1.1 Catalysts: (Acetato-κO)(acetato-κO,κO′)[1,1′-bis[bis(1-methylethyl)phosphino-κP]ferrocene]c… ; 21 h, 78 °C
Reference
- Mild N-Alkylation of Amines with Alcohols Catalyzed by the Acetate Ru(OAc)2(CO)(DiPPF) ComplexChemistry - A European Journal, 2017, 23(58), 14416-14419,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Acetonitrile , Water ; 0.4 h, rt
Reference
- Reductive monoalkylation of aromatic and aliphatic nitro compounds and the corresponding amines with nitrilesOrganic Letters, 2005, 7(3), 471-474,
Synthetic Circuit 6
N-ethylcyclohexanamine Raw materials
N-ethylcyclohexanamine Preparation Products
N-ethylcyclohexanamine Suppliers
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N-ethylcyclohexanamine Related Literature
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Roberta Puglisi,Francesco P. Ballistreri,Chiara M. A. Gangemi,Rosa Maria Toscano,Gaetano A. Tomaselli,Andrea Pappalardo,Giuseppe Trusso Sfrazzetto New J. Chem. 2017 41 911
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Yuki Shimizu,Yoshiaki Shoji,Daisuke Hashizume,Yuuya Nagata,Takanori Fukushima Chem. Commun. 2018 54 12314
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Diksha Gambhir,Sunil Kumar,Gourab Dey,Venkata Krishnan,Rik Rani Koner Chem. Commun. 2018 54 11407
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Samantha L. Pilicer,Michele Mancinelli,Andrea Mazzanti,Christian Wolf Org. Biomol. Chem. 2019 17 6699
-
5. The first structurally characterized, quadruple-bonded complexes containing chiral amine ligands; syntheses, structures and optical activities of [Mo2Cl4(S-chea)4] and [Mo2Cl4(R-chea)4] (chea?=?1-cyclohexylethylamine)??Huey-Lin Chen,Chang-Tai Lee,Chun-Ting Chen,Jhy-Der Chen,Lin-Shu Liou,Ju-Chun Wang J. Chem. Soc. Dalton Trans. 1998 31
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Laura Bereczki,Amit Zodge,Márton K?r?si,Tamás Holczbauer,Sourav De,Edit Székely,Petra Bombicz CrystEngComm 2021 23 5367
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Bin Li,Ying Yu,Mingyang Xin,Jialiang Xu,Tianzhe Zhao,Huimin Kang,Guoxiang Xing,Peisheng Zhao,Tianyong Zhang,Shuang Jiang Nanoscale 2023 15 1595
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Karen Jennings,Dermot Diamond Analyst 2001 126 1063
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Christian Schmidt,Erich F. Paulus,Volker B?hmer,Walter Vogt New J. Chem. 2001 25 374
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N. Lokesh,S. L. Sachin,L. V. Narendra,K. Arun,N. Suryaprakash Org. Biomol. Chem. 2015 13 7230
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